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Compound of Interest

Compound Name: Aluminum oxide hydroxide

Cat. No.: B075778

Essential Safety and Handling Guide for Aluminum
Oxide Hydroxide

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for handling aluminum oxide hydroxide, including operational and disposal plans.

Personal Protective Equipment (PPE)

To ensure personal safety in the laboratory, the following personal protective equipment is
essential when handling aluminum oxide hydroxide.
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PPE Category Item Specification

Must comply with OSHA's 29
CFR 1910.133 or European

Eye/Face Protection Safety Glasses or Goggles Standard EN166. A face shield
is recommended if there is a
risk of splashing.[1][2][3]

Wear appropriate protective

gloves, such as nitrile rubber,

Hand Protection Gloves
to prevent skin exposure.[1][4]
[5]
A lab coat is standard. For
larger quantities, a base-
Body Protection Protective Clothing resistant apron or smock is

recommended to prevent skin

exposure.[1][2]

Recommended when dust is
generated. A respiratory
protection program that meets
Respiratory Protection Dust Respirator OSHA's 29 CFR 1910.134 and
ANSI Z88.2 requirements or
European Standard EN 149
should be followed.[1][3][4][6]

Occupational Exposure Limits

While aluminum oxide hydroxide is generally not classified as hazardous, it is important to be
aware of the occupational exposure limits for aluminum compounds to minimize inhalation
risks.
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L Exposure Limit (Time- .
Organization . Fraction
Weighted Average)

ACGIH 1 mg/m3[7][8] Respirable
OSHA 15 mg/m3[8] Total Dust
OSHA 5 mg/m3[8] Respirable
MAK 4 mg/m3[7] Inhalable

MAK 1.5 mg/m3[7] Respirable

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storage is critical to maintaining a safe laboratory

environment.

Handling Procedures

¢ Ventilation: Always handle aluminum oxide hydroxide in a well-ventilated area.[2][9] Use
local exhaust ventilation where dust may be generated.[1]

¢ Avoid Dust: Minimize dust generation and accumulation during handling.[1][3]

o Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
eating, drinking, or smoking.[1][2][9]

» Avoid Contact: Take precautions to avoid contact with skin and eyes.[1][2][3]

Storage Procedures

o Container: Store in a tightly closed, properly labeled container.[3][9] Polyethylene or
polypropylene containers are suitable.[2][10]

o Conditions: Keep in a cool, dry, and well-ventilated area.[1][3][9]

e Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,
acids, and bases.[1][9][11]
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Procedural workflow for the safe handling of Aluminum Oxide Hydroxide.

Disposal Plan

Proper disposal of aluminum oxide hydroxide is crucial to ensure environmental protection
and regulatory compliance. Although not typically classified as hazardous waste, it must be
managed responsibly.[12]

Spill Cleanup

o Dry Spills: Gently sweep or vacuum the spilled material to avoid creating dust.[2][3][12]
Place the collected material into a clean, dry, sealable, and labeled container for disposal.[2]
[12]

o Wet Spills: Use an inert absorbent material to contain the spill, then collect it into a suitable

container.[12]
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Waste Disposal

Segregation: Do not mix aluminum oxide hydroxide waste with other chemical waste.[12]
Keep it in its original or a compatible, clearly labeled container.[2][12]

Containment: Ensure the waste container is securely sealed to prevent leaks or spills.[12]

Professional Disposal: The recommended method of disposal is to contact a licensed
professional waste disposal service.[12] Adhere to all national, state, and local environmental
regulations.[9][12]

Prohibition: Do not discharge aluminum oxide hydroxide into sewers or waterways.[2][12]
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Decision workflow for the safe disposal of aluminum oxide hydroxide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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aluminum-oxide-hydroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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